![molecular formula C14H11N5O4 B3000172 6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide CAS No. 2034503-68-7](/img/structure/B3000172.png)
6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H11N5O4 and its molecular weight is 313.273. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activity
Novel heterocyclic compounds containing oxadiazole and dihydropyridine moieties have been synthesized with potential biological activities. For instance, Kumar and Mashelker (2007) detailed the synthesis of heterocyclic compounds expected to exhibit hypertensive activity. These syntheses involve complex reactions starting from pyrano[2,3-b]pyridine derivatives, leading to compounds with potential as antihypertensive agents Kumar & Mashelker, 2007. Similarly, Kharchenko et al. (2008) described the synthesis of novel bicyclic systems with predicted biological activities based on PASS prediction Kharchenko, Detistov, & Orlov, 2008.
Antimicrobial and Antifungal Agents
El-Sehrawi et al. (2015) synthesized and evaluated derivatives of 6-oxo-pyridine-3-carboxamide for their antibacterial and antifungal properties, demonstrating broad-spectrum antibacterial activity comparable to known antibiotics El-Sehrawi, Soliman, Khalifa, & El-Bakry, 2015.
Antidiabetic Activity
Lalpara et al. (2021) focused on synthesizing N-substituted-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides and evaluated them for antidiabetic activity, showing promising results in vitro Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021.
Pharmacological Potential of Oxadiazole Compounds
Siwach and Verma (2020) reviewed the pharmacological activities of oxadiazole-containing compounds, noting their versatility in drug development due to their broad range of chemical and biological properties Siwach & Verma, 2020.
Properties
IUPAC Name |
6-oxo-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N5O4/c20-10-2-1-9(6-16-10)14(22)17-7-12-18-13(19-23-12)8-3-4-15-11(21)5-8/h1-6H,7H2,(H,15,21)(H,16,20)(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMMOARVKYHWZQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC=C1C(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.